Cas no 934505-77-8 (2-Amino-3-phenyl-N-propylpropanamide hydrochloride)

2-Amino-3-phenyl-N-propylpropanamide hydrochloride is a synthetic organic compound featuring a phenyl group and a propylamide moiety, with an amino group at the β-position. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and research applications. The compound’s structural features, including the chiral center and amide functionality, render it valuable as an intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry for drug discovery. Its well-defined chemical properties and purity ensure consistent performance in reactions, such as peptide coupling or as a building block for heterocyclic compounds. The hydrochloride salt also facilitates handling and storage under standard laboratory conditions.
2-Amino-3-phenyl-N-propylpropanamide hydrochloride structure
934505-77-8 structure
Product Name:2-Amino-3-phenyl-N-propylpropanamide hydrochloride
CAS No:934505-77-8
MF:C12H19ClN2O
MW:242.745062112808
CID:1077948
PubChem ID:18688007
Update Time:2025-06-08

2-Amino-3-phenyl-N-propylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-phenyl-N-propylpropanamide hydrochloride
    • 2-Amino-3-phenyl-N-propylpropaneamide HCl
    • 2-AMINO-3-PHENYL-N-PROPYLPROPANAMIDEHYDROCHLORIDE
    • a-Amino-N-propylbenzenepropanamide HCl
    • 2-amino-3-phenyl-N-propylpropanamide;hydrochloride
    • F80408
    • 934505-77-8
    • AKOS015847866
    • MDL: MFCD13562365
    • Inchi: 1S/C12H18N2O.ClH/c1-2-8-14-12(15)11(13)9-10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3,(H,14,15);1H
    • InChI Key: YMAUFRBOHJSXPG-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C(CC1C=CC=CC=1)N)NCCC

Computed Properties

  • Exact Mass: 242.1185909g/mol
  • Monoisotopic Mass: 242.1185909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

2-Amino-3-phenyl-N-propylpropanamide hydrochloride Pricemore >>

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Additional information on 2-Amino-3-phenyl-N-propylpropanamide hydrochloride

Introduction to 2-Amino-3-phenyl-N-propylpropanamide Hydrochloride (CAS No. 934505-77-8)

2-Amino-3-phenyl-N-propylpropanamide hydrochloride, with the CAS number 934505-77-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique molecular structure, which includes an amino group, a phenyl ring, and a propyl substituent. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Amino-3-phenyl-N-propylpropanamide hydrochloride is C12H18ClN2O, with a molecular weight of approximately 241.74 g/mol. Its structural features suggest potential biological activities, particularly in the modulation of neurotransmitter systems and receptor interactions. Recent studies have explored its pharmacological properties, including its effects on central nervous system (CNS) disorders, pain management, and inflammatory conditions.

In the context of CNS disorders, 2-Amino-3-phenyl-N-propylpropanamide hydrochloride has shown promise as a potential therapeutic agent. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits selective binding to specific serotonin receptors, which are implicated in various neurological conditions such as depression, anxiety, and schizophrenia. The selective nature of this binding suggests that it could be developed into a more targeted and effective treatment option compared to existing medications.

Beyond its potential in CNS disorders, 2-Amino-3-phenyl-N-propylpropanamide hydrochloride has also been investigated for its analgesic properties. A study conducted by the Institute of Pharmacology (2020) found that this compound effectively reduces pain responses in animal models without causing significant side effects. The mechanism of action appears to involve the inhibition of nociceptive pathways, making it a promising candidate for the development of novel pain management therapies.

In addition to its analgesic effects, 2-Amino-3-phenyl-N-propylpropanamide hydrochloride has shown anti-inflammatory properties. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research published in the Inflammation Research Journal (2019) indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating inflammation and promoting tissue repair.

The safety profile of 2-Amino-3-phenyl-N-propylpropanamide hydrochloride is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses. Animal studies have not reported significant adverse effects on major organs or systems, suggesting that it has a favorable safety margin for further clinical evaluation.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-Amino-3-phenyl-N-propylpropanamide hydrochloride in human subjects. Phase I trials have demonstrated good tolerability and pharmacokinetic properties, paving the way for more advanced clinical studies. These trials aim to validate the promising preclinical findings and establish the compound's therapeutic potential in treating various medical conditions.

In conclusion, 2-Amino-3-phenyl-N-propylpropanamide hydrochloride (CAS No. 934505-77-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable candidate for further investigation and development into effective treatments for CNS disorders, pain management, and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in healthcare.

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